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Compound of Interest

Compound Name:
5-Hydroxy-2,4-

dimethoxybenzaldehyde

CAS No.: 80832-63-9

Cat. No.: B14002417

Get Quote

Executive Summary & Chemical Identity
5-Hydroxy-2,4-dimethoxybenzaldehyde is a critical electron-rich aromatic building block. Its

solubility behavior is governed by the interplay between its lipophilic methoxy substituents and

the ionizable phenolic hydroxyl group. Understanding this duality is essential for optimizing

reaction yields (e.g., Schiff base formation) and designing efficient purification protocols.
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Property Detail

Systematic Name 5-Hydroxy-2,4-dimethoxybenzaldehyde

Molecular Formula C₉H₁₀O₄

Molecular Weight 182.17 g/mol

Key Functional Groups
Aldehyde (Electrophile), Phenol (H-bond

donor/weak acid), Methoxy (H-bond acceptor)

Primary Applications

Intermediate for Galanthamine analogs;

flavonoid synthesis; pharmaceutical building

block.

Solubility Profile in Organic Solvents[1]
The solubility data below synthesizes experimental observations from synthetic workflows (e.g.,

reductive aminations) and physicochemical predictions based on structural analogs

(Syringaldehyde, 2,4-Dimethoxybenzaldehyde).

Qualitative Solubility Matrix
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Solvent Class Specific Solvent Solubility Rating Operational Notes

Polar Protic Ethanol (EtOH)
High (Hot) / Moderate

(RT)

Primary solvent for

synthesis. Often used

as a suspension at

RT; dissolves

completely at reflux

(78°C). Ideal for

recrystallization.

Methanol (MeOH) High

Excellent solubilizer

for chromatography

(e.g., 10% MeOH in

CHCl₃).

Water Low / pH-Dependent

Sparingly soluble at

neutral pH. Highly

soluble in basic

conditions (pH > 10)

due to phenolate

formation.

Polar Aprotic DMSO / DMF Very High

Used for stock

solutions in biological

assays or reactions

requiring high

concentrations (>100

mM).

Acetone High

Good solvent for

room-temperature

handling; easy to

remove via rotary

evaporation.

Chlorinated Chloroform (CHCl₃) Moderate to High

Standard extraction

solvent. Often used in

combination with

MeOH for silica gel

purification.
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Dichloromethane

(DCM)
Moderate

Suitable for liquid-

liquid extraction from

acidic aqueous

phases.

Non-Polar Diethyl Ether Low to Moderate

Used for precipitation

or washing to remove

non-polar impurities.

Hexane / Toluene Very Low

Anti-solvent. Useful

for inducing

precipitation from

concentrated DCM or

Ethyl Acetate

solutions.

Mechanistic Insight
The 5-hydroxyl group acts as a "solubility switch."

In Acidic/Neutral Media: The molecule remains protonated and neutral. It favors organic

solvents like Ethanol and Chloroform.

In Basic Media (pH > pKa ~8-9): The phenol deprotonates to form a phenolate anion. This

drastically increases water solubility, allowing the compound to be extracted into the aqueous

phase (a purification strategy to remove non-acidic impurities like fully methylated

aldehydes).

Experimental Protocols
Protocol A: Saturation Solubility Determination (Shake-
Flask Method)
For precise thermodynamic solubility data generation in a specific solvent system.

Preparation: Weigh excess solid (~50 mg) of 5-Hydroxy-2,4-dimethoxybenzaldehyde into

a scintillation vial.
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Solvation: Add 1.0 mL of the target solvent (e.g., Ethanol).

Equilibration: Cap tightly and agitate at controlled temperature (25°C) for 24 hours.

Visual Check: Ensure solid remains visible at the bottom.[1] If fully dissolved, add more

solid.

Separation: Filter the supernatant using a 0.45 µm PTFE syringe filter (pre-saturated).

Quantification: Dilute the filtrate (e.g., 1:100) and analyze via HPLC-UV (280 nm detection)

against a standard curve.

Protocol B: Purification via Recrystallization
Based on differential solubility in Ethanol/Water.

Dissolution: Suspend crude 5-Hydroxy-2,4-dimethoxybenzaldehyde in minimal Ethanol

(approx. 10 mL per gram).

Heating: Heat to reflux (approx. 80°C) until the solid fully dissolves. If insoluble particles

remain, filter while hot.[2]

Anti-Solvent Addition: Remove from heat. While still warm, add warm Water dropwise until a

faint turbidity (cloudiness) persists.

Crystallization: Allow the solution to cool slowly to room temperature, then transfer to an ice

bath (0-4°C) for 2 hours.

Isolation: Filter the crystals via vacuum filtration and wash with cold Ethanol:Water (1:1)

mixture.

Workflows & Decision Logic
Solubility Determination Workflow
The following diagram outlines the standard operating procedure for validating solubility before

scaling up a reaction.
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Figure 1: Step-by-step workflow for determining thermodynamic saturation solubility.

Solvent Selection Logic for Synthesis
Choosing the right solvent system depends on the intended chemical transformation.
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Figure 2: Decision matrix for solvent selection based on process stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile & Handling of 5-
Hydroxy-2,4-dimethoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
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handling-of-5-hydroxy-2-4-dimethoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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